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Compound of Interest

Compound Name: Direct Red 80

Cat. No.: B10828323

An In-depth Technical Guide to the Safety and Handling of Direct Red 80

This guide provides comprehensive safety and handling information for Direct Red 80 (C.I.
35780; CAS No. 2610-10-8), a polyazo dye. The information is intended for researchers,
scientists, and drug development professionals who may work with this substance.

Chemical and Physical Properties

Direct Red 80 is a reddish-brown to purple powder.[1][2] It is soluble in water, with solubility
increasing at higher temperatures (30 g/L at 60°C and 50 g/L at 97°C).[3][4] The dye is also
soluble in ethanol and ethylene glycol ether but is difficult to dissolve or insoluble in other
organic solvents.[2]

Property Value Reference
CAS Number 2610-10-8
Molecular Formula CasH26N10Nas021Se
Molecular Weight 1373.08 g/mol
Reddish-brown to purple
Appearance
powder
Solubility Soluble in water and ethanol
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Hazard Identification and Toxicological Information

Direct Red 80 presents several potential health hazards. It may cause skin and eye irritation,
and its dust can irritate the respiratory tract. Ingestion may lead to gastrointestinal irritation with
symptoms such as nausea, vomiting, and diarrhea. Some sources suggest possible risks of
irreversible effects, and mutagenicity data has been reported. However, it is important to note
that some reports indicate it does not meet GHS hazard criteria.

Acute Toxicity

Specific quantitative data on acute toxicity, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%), for Direct Red 80 are not readily available in published literature. One
safety data sheet explicitly states that these values are unlisted in the Registry of Toxic Effects
of Chemical Substances (RTECS).

Irritation and Sensitization

o Skin Irritation: Causes skin irritation. Prolonged or repeated contact may lead to irritation,
especially in sensitive individuals.

o Eye Irritation: Causes serious eye irritation. Dust may cause inflammation.

» Respiratory Irritation: May cause respiratory irritation. The dust is irritating to the mucous
membranes and upper respiratory tract.

Carcinogenicity, Mutagenicity, and Teratogenicity

o Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.
o Mutagenicity: Mutagenicity data has been reported.

o Teratogenicity: No information is available.

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling
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e Use in a well-ventilated area, preferably in a chemical fume hood.
e Minimize dust generation and accumulation.

e Avoid contact with skin, eyes, and clothing.

e Avoid ingestion and inhalation.

e Wash hands thoroughly after handling.

 Remove and wash contaminated clothing before reuse.

Storage

e Store in a cool, dry, well-ventilated area.
o Keep containers tightly closed.

o Store away from incompatible materials such as strong oxidizing and reducing agents.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Direct Red 80:

PPE Type Specification

Eye Protection Chemical safety goggles or glasses.

) ] Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection ] ) o )
and protective clothing to minimize skin contact.

_ _ An approved respirator should be worn when
Respiratory Protection L
dust generation is likely.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i )

upper and lower eyelids. Get medical attention

immediately.

) Flush skin with plenty of soap and water. Get
Skin Contact ) o )
medical aid if irritation develops or persists.

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Get medical
attention.

If the victim is conscious and alert, give 2-4
) cupfuls of milk or water. Never give anything by
Ingestion

mouth to an unconscious person. Get medical

attention immediately.

Accidental Release and Disposal
Accidental Release

In case of a spill, immediately clean it up while observing precautions in the protective
equipment section. Avoid generating dusty conditions. Vacuum or sweep up the material and
place it into a suitable disposal container.

Disposal

Dispose of waste and contaminated materials in accordance with all applicable local, state, and
federal regulations. Chemical waste generators must determine whether a discarded chemical
is classified as a hazardous waste.

Experimental Protocols

While specific safety assessment studies for Direct Red 80 are not readily available, the
following are descriptions of standard experimental protocols that would be used to evaluate
the potential hazards of a substance like Direct Red 80.
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Skin Irritation Testing (Based on OECD Guideline 439)

This in vitro test method uses a reconstituted human epidermis (RhE) model to assess skin
irritation potential.

Tissue Preparation: Three-dimensional RhE tissue models, which mimic the properties of the
human epidermis, are used.

o Test Substance Application: The test substance (Direct Red 80) is applied topically to the
surface of the RhE tissue. A negative control (e.g., phosphate-buffered saline) and a positive
control (e.g., 5% sodium dodecyl sulfate) are also tested in parallel.

 Incubation: The treated tissues are incubated for a specific period (e.g., 60 minutes) at 37°C.

e Rinsing and Post-Incubation: After the exposure period, the tissues are thoroughly rinsed to
remove the test substance and then transferred to fresh culture medium for a post-incubation
period (e.g., 42 hours).

 Viability Assessment: Cell viability is measured using a quantitative assay, most commonly
the MTT assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a blue
formazan product, which is then extracted. The amount of formazan is measured
spectrophotometrically.

o Data Interpretation: The viability of the test substance-treated tissues is expressed as a
percentage of the negative control. A substance is identified as a skin irritant if the mean
tissue viability is reduced below a defined threshold (typically < 50%).

Eye Irritation Testing (Based on Bovine Corneal Opacity
and Permeability - BCOP - OECD Guideline 437)

This ex vivo method uses corneas from cattle to assess the potential for a substance to cause
severe eye damage.

o Cornea Preparation: Bovine corneas are obtained from an abattoir, dissected, and mounted
in a specialized holder.
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o Test Substance Application: The test substance is applied to the epithelial surface of the
cornea. A negative control (saline) and a positive control (e.g., ethanol) are also tested.

 Incubation and Rinsing: The corneas are incubated with the test substance for a defined
period, after which they are rinsed.

o Opacity Measurement: The opacity of each cornea is measured using an opacitometer,
which quantifies the amount of light that can pass through the cornea.

e Permeability Measurement: After the opacity measurement, the permeability of the cornea is
assessed by applying sodium fluorescein dye to the epithelial side and measuring the
amount that passes through to the endothelial side over a set time period using a
spectrophotometer.

o Data Interpretation: An In Vitro Irritancy Score (IVIS) is calculated based on the mean opacity
and permeability values. This score is used to classify the substance's eye irritation potential.

Bacterial Reverse Mutation Test (Ames Test - OECD
Guideline 471)

This in vitro test is used to assess the mutagenic potential of a substance by its ability to induce
reverse mutations in several strains of Salmonella typhimurium.

» Bacterial Strains: A set of histidine-dependent S. typhimurium strains are used. These strains
have different mutations in the genes involved in histidine synthesis and are designed to
detect various types of mutagens.

o Metabolic Activation: The test is performed both with and without a mammalian metabolic
activation system (S9 fraction from rat liver) to account for metabolites that may be
mutagenic.

o Exposure: The bacterial strains are exposed to the test substance at various concentrations,
along with the necessary controls (negative, solvent, and positive controls for each strain
with and without S9). This is typically done using either the plate incorporation method or the
pre-incubation method.

 Incubation: The treated plates are incubated for 48-72 hours at 37°C.
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e Scoring: The number of revertant colonies (colonies that have regained the ability to
synthesize histidine) on each plate is counted.

» Data Interpretation: The substance is considered mutagenic if it causes a concentration-
related increase in the number of revertant colonies over the background level and this
increase is reproducible.

Visualizations

The following diagrams illustrate key logical workflows for the safe handling of chemical
substances like Direct Red 80.
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Caption: Workflow for Hazard Communication and Risk Assessment.
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Caption: Decision Tree for Selecting Appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10828323#safety-and-handling-precautions-for-
direct-red-80-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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